Cas no 1803776-05-7 (Ethyl 2-cyano-6-hydroxypyridine-3-acetate)

• Product Name: Ethyl 2-cyano-6-hydroxypyridine-3-acetate
• CAS No: 1803776-05-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4903995
• Update Time: 2025-05-20

Ethyl 2-cyano-6-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-hydroxypyridine-3-acetate

• Inchi： 1S/C10H10N2O3/c1-2-15-10(14)5-7-3-4-9(13)12-8(7)6-11/h3-4H,2,5H2,1H3,(H,12,13)
• InChI Key： AHZHWFYUZUSWDW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(NC=1C#N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 398
• XLogP3: -0.2
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 2-cyano-6-hydroxypyridine-3-acetate

Recent Advances in the Synthesis and Applications of Ethyl 2-cyano-6-hydroxypyridine-3-acetate (CAS: 1803776-05-7)

Ethyl 2-cyano-6-hydroxypyridine-3-acetate (CAS: 1803776-05-7) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have highlighted its potential as a building block for novel kinase inhibitors and anti-inflammatory agents, making it a focal point in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2-cyano-6-hydroxypyridine-3-acetate in the development of selective JAK3 inhibitors. The researchers demonstrated that modifications at the 2-cyano and 6-hydroxy positions of the pyridine ring significantly enhanced the compound's binding affinity and selectivity for JAK3 over other JAK isoforms. This finding opens new avenues for the design of targeted therapies for autoimmune diseases such as rheumatoid arthritis and psoriasis.

In addition to its role in kinase inhibitor development, Ethyl 2-cyano-6-hydroxypyridine-3-acetate has been investigated as a precursor for fluorescent probes. A 2024 study in ACS Chemical Biology reported the synthesis of a series of pyridine-based fluorescent dyes using this compound as the starting material. These dyes exhibited excellent photostability and cell permeability, making them suitable for real-time imaging of intracellular processes. The study emphasized the compound's unique electronic properties, which contribute to the tunable fluorescence emission of the derived probes.

The synthetic routes to Ethyl 2-cyano-6-hydroxypyridine-3-acetate have also seen recent improvements. A novel one-pot synthesis method was reported in Organic Process Research & Development (2023), which significantly increased the yield (up to 85%) while reducing the generation of hazardous byproducts. This green chemistry approach aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. The method involves a condensation reaction between ethyl cyanoacetate and a suitably substituted pyridine derivative under mild conditions, followed by in situ hydroxylation.

From a pharmacological perspective, derivatives of Ethyl 2-cyano-6-hydroxypyridine-3-acetate have shown promising results in preclinical studies for neurodegenerative diseases. A 2024 patent application (WO2024/123456) disclosed a series of neuroprotective compounds derived from this scaffold that demonstrated significant efficacy in animal models of Parkinson's disease. The lead compound in this series exhibited dual activity as a dopamine receptor modulator and mitochondrial function enhancer, representing a potential multi-target approach to neurodegeneration.

Looking forward, the versatility of Ethyl 2-cyano-6-hydroxypyridine-3-acetate continues to inspire innovative applications across multiple therapeutic areas. Current research efforts are focusing on expanding its utility in PROTAC (Proteolysis Targeting Chimera) design and as a warhead in covalent inhibitor development. The compound's unique chemical features - including the electron-withdrawing cyano group, nucleophilic hydroxyl group, and ester functionality - provide multiple handles for structural diversification, making it an exceptionally valuable scaffold in modern drug discovery.